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Compound of Interest

Compound Name: Phenyl chloroformate

Cat. No.: B146348

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical reagents is paramount to ensuring a safe and productive laboratory
environment. Phenyl chloroformate, a versatile reagent used in the synthesis of carbonates,
carbamates, and in peptide coupling reactions, presents significant health and safety risks if
not managed correctly.[1][2] This in-depth technical guide provides a comprehensive overview
of the safety precautions and handling guidelines for phenyl chloroformate, incorporating
guantitative data, detailed procedural protocols, and logical workflow diagrams to mitigate risks
associated with its use.

Hazard Identification and Classification

Phenyl chloroformate is classified as a hazardous substance with multiple risk factors. It is a
combustible liquid that is harmful if swallowed and fatal if inhaled.[3][4][5] The substance is
corrosive and can cause severe skin burns and eye damage.[3][4][5] Additionally, it may cause
respiratory irritation and is corrosive to metals.[3][5]

GHS Hazard Statements: H227, H290, H302, H314, H330, H335[5][6]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of phenyl chloroformate is
essential for its safe handling and storage.
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Property Value Reference
Appearance Colorless to light yellow liquid [718]
Odor Pungent, strong [1][8191110]
Molecular Formula C7H5CIO2 [3]
Molecular Weight 156.57 g/mol [3]
Boiling Point 74 -75°Cat 17 hPa [7]
Melting Point/Freezing Point -24.99 °C [7]
Flash Point 69 °C (closed cup) [71[8][10]
Vapor Pressure 0.89 hPa at 20 °C; 5.51 hPa at 7]

50 °C
Vapor Density 5.40 - 5.41 (Air=1.0) [31[7]
Specific Gravity / Density 1.244 - 1.248 g/lcm? at 25 °C 31141171
Solubility Decomposes in contact with 3]

water
Autoignition Temperature 540 °C /1004 °F [3][10]

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, a multi-layered approach combining
engineering controls, administrative controls, and personal protective equipment (PPE) is
mandatory.

Engineering Controls

o Ventilation: All work with phenyl chloroformate must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1][7][11][12] Above 69°C, a closed system and
ventilation are required.[10][12]

o Emergency Equipment: Emergency eye wash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[1]
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Personal Protective Equipment (PPE)

PPE Type

Specifications

Reference

Eye/Face Protection

Chemical safety goggles or
safety glasses and a face

shield (8-inch minimum).

[1]5]

Skin Protection

Chemical-resistant gloves
(inspect before use) and a
complete suit protecting

against chemicals.

[1]5]

Respiratory Protection

In case of inadequate
ventilation or when
vapors/aerosols are
generated, wear a full-face

respirator with appropriate

cartridges (e.g., type ABEK) or

a self-contained breathing
apparatus (SCBA).[1][5][12]

Footwear

Safety shoes.

[1]

Handling and Storage
Safe Handling Procedures

e Do not handle until all safety precautions have been read and understood.[1]

» Avoid contact with skin, eyes, and clothing.[5][7][11]

e Do not breathe fumes, mist, spray, or vapors.[1][4][7]

e Wash hands thoroughly after handling.[1][4][7][11]

o Keep away from heat, sparks, open flames, and hot surfaces.[3][7][11]

o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[5]

[71012]
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e Do not eat, drink, or smoke when using this product.[1][4][7]

Storage Requirements

» Store in a cool, dry, and well-ventilated place.[3][7][11]

o Keep containers tightly closed when not in use.[1][3][7][11] Opened containers must be
carefully resealed and kept upright.[5][7]

e Recommended storage temperature is 2 - 8 °C in an explosion-proof refrigerator.[1][7][11]
o Store under an inert gas as the material is moisture-sensitive.[1][5]
o Store in a corrosive-resistant container with a resistant inner liner.[7]

» Keep away from incompatible materials such as strong oxidizing agents, amines, bases, and
alcohols.[2][3][7][9]

Emergency Procedures
First Aid Measures

Immediate medical attention is critical in all cases of exposure.
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Exposure Route First Aid Protocol Reference

Remove the person to fresh air
and keep them comfortable for
) breathing. If not breathing, give
Inhalation o o [L[41050171111]
artificial respiration. Get
immediate medical

advice/attention.

Immediately remove all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [L][4105][7][11]
soap and water for at least 15
minutes. Get immediate

medical advice/attention.

Immediately flush eyes
thoroughly with water for at
least 15 minutes. Remove
Eye Contact contact lenses if present and [L1[415171
easy to do. Continue rinsing.
Get immediate medical

advice/attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [L[4105]071011]
unconscious person. Get
immediate medical

advice/attention.

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

e Immediate Actions: Evacuate unnecessary personnel and ensure adequate ventilation.[1][4]
[7] Eliminate all ignition sources.[9][11]
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e Personal Protection: Only qualified personnel equipped with suitable protective equipment,
including respiratory protection, should intervene.[1][4][7]

o Containment: Stop the leak if it is safe to do so.[1] For small spills, absorb with a dry, inert
chemical absorbent. For large spills, dike for recovery or absorb with appropriate material.[1]
Do not use water.[9]

o Clean-up: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[11][12]

Environmental Precautions: Prevent the spill from entering sewers or public waters.[1][7]

Stability and Reactivity

o Reactivity: Phenyl chloroformate reacts violently with water, generating heat and corrosive
gases.[1][3] It is incompatible with strong oxidizing agents, alcohols, amines, and bases.[2]

[31[71[°]
e Chemical Stability: The substance is stable under recommended storage conditions.[7]
o Conditions to Avoid: Heat, flames, sparks, and exposure to moisture.[7][11]

e Hazardous Decomposition Products: Thermal decomposition generates carbon oxides and
hydrogen chloride gas.[1][3][7]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3][11] Disposal should be handled by a licensed professional waste disposal
service.[5] Do not empty into drains.[3][7]

Diagrams
Logical Workflow for Phenyl Chloroformate Spill
Response

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHENYL-CHLOROFORMATE-CASNO-1885-14-5206D-EN.aspx
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://cameochemicals.noaa.gov/chemical/4211
https://pim-resources.coleparmer.com/sds/67141.pdf
https://www.echemi.com/sds/phenyl-chloroformate-temppid160705011938.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2702258.htm
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://cameochemicals.noaa.gov/chemical/4211
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://pim-resources.coleparmer.com/sds/67141.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2616-5-05.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67141.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1553011471_PHENYLCHLOROFORMATECASNO1885-14-9MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC218210010&countryCode=US&language=en
https://www.chemicalbook.com/msds/phenyl-chloroformate.htm
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Phenyl Chloroformate Spill Occurs

Evacuate Immediate Area
& Alert Others

'

Don Appropriate PPE
(Full chemical suit, SCBA, etc.)

Assess Spill Size

Small Spill Large Spill

Contain with Dry, Inert
Absorbent Material

Dike Spill with Inert Material

Collect Absorbed Material
with Non-Sparking Tools

Place in a Labeled,
Closed Container for Disposal

Decontaminate Area
& Equipment

'

Report Incident
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Exposure to
Phenyl Chloroformate

Route of Exposure?

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air ; ; . . »
Keep Comfortable Rem0\_/e Contaminated Clothlng Flush Eyes with Water (;|.5+ mlp) Dt_J NOT Induce_ Vomiting
Artficial Respiration if Needed Wash with Soap & Water (15+ min) Remove Contact Lenses if Possible Rinse Mouth with Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 8.1CSC 1007 - PHENYL CHLOROFORMATE [inchem.org]
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e 10. Phenyl chloroformate | C6H50COCI | CID 15891 - PubChem [pubchem.ncbi.nlm.nih.gov]
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e 12. echemi.com [echemi.com]

 To cite this document: BenchChem. [Phenyl Chloroformate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146348#phenyl-chloroformate-safety-precautions-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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